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Compound of Interest

Compound Name: Perospirone hydrochloride

Cat. No.: B154362

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Perospirone hydrochloride. Adherence to these
procedures is vital for ensuring personal safety and maintaining a secure laboratory
environment.

Perospirone hydrochloride is an atypical antipsychotic agent.[1][2] As with any active
pharmaceutical ingredient, proper handling and disposal are paramount to minimize exposure
and prevent environmental contamination.

Quantitative Data

The following table summarizes the available physicochemical data for Perospirone
hydrochloride. Note that specific quantitative hazard data such as exposure limits are not
readily available in the provided documentation, underscoring the need for cautious handling.
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Property

Value

CAS Number

129273-38-7[3][4][5]

Molecular Formula

C23H30N402S.HCI[3]

Molecular Weight 463.04 g/mol [3]

Appearance White to yellowish-white tablet[6]
Solubility Not determined[5]

Boiling Point Not determined[5]

Flash Point Not determined[5]

Personal Protective Equipment (PPE) Protocol

Consistent and correct use of PPE is the most critical barrier against exposure. The following

table outlines the minimum PPE requirements for handling Perospirone hydrochloride.
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Task Required Personal Protective Equipment

- Gloves: Two pairs of powder-free
chemotherapy gloves that meet ASTM D6978
standards.[7][8][9] Change gloves every 30-60
minutes or immediately if contaminated or
damaged.[7] - Gown: A disposable, back-closing
gown made of polyethylene-coated

Routine Handling (Weighing, preparing polypropylene or another impervious material.[8]

) [9] - Eye and Face Protection: Safety goggles

solutions)
and a face shield to protect against splashes.[7]
[9] - Respiratory Protection: An N-95 or N-100
respirator is recommended, especially when
handling powders or if engineering controls are
insufficient.[7] - Hair and Shoe Covers: To
prevent contamination of the work area and

tracking of materials.[7][8]

- All PPE listed for routine handling. -
Spill I Respiratory Protection: For large spills, a
ill Cleanu
P P chemical cartridge-type respirator may be

necessary.[7]

Transporting - Chemotherapy gloves.[8]

- Chemotherapy gloves. If the packaging is
damaged, an elastomeric half-mask with a multi-

Unpacking Shipments ) o
gas cartridge and P100 filter is recommended.

[8]

Experimental Protocols: Handling and Storage

Engineering Controls:
o Handle Perospirone hydrochloride in a well-ventilated area.[3][10]

» For procedures that may generate dust or aerosols, use a containment primary engineering
control (C-PEC) such as a chemical fume hood or a biological safety cabinet.[3]
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Safe Handling Practices:

Wash hands thoroughly with soap and water before donning and after doffing PPE.[3][8]

Avoid the formation of dust and aerosols.[3][10]

Avoid contact with skin and eyes.[3][5][10]

Use non-sparking tools to prevent ignition sources.[3]

Ensure a safety shower and eye wash station are readily accessible.[5]
Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][10]
» Store away from incompatible materials and foodstuff containers.[3][10]

 Recommended storage temperatures are between 2-8°C or at -20°C.[5]

Donning and Doffing of Personal Protective Equipment

Doffing (Removing) PPE

(Remove GlovesHRemove Gown)—>(Perform Hand HygieneHRemove Face Shield / GogglesHRemove N-95 RespiratorHPerform Hand Hygiene)

Donning (Putting On) PPE

(Perform Hand Hygiene)—b(Don Gown)—>(Don N-95 Respirator)—V(Don Face Shield / GogglesHDon Gloves (over gown cuffs))

Click to download full resolution via product page

Caption: Sequential process for correctly donning and doffing PPE.

Emergency and Disposal Plans
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Spill Management Protocol

In the event of a spill, immediate and decisive action is required to contain the material and
protect personnel.

Evacuate and Secure: Evacuate personnel from the immediate area and restrict access.[3]
Keep people away from and upwind of the spill.[3]

Ventilate: Ensure the area is well-ventilated.[3]
Don PPE: Before re-entering the area, don the appropriate PPE for spill cleanup.

Containment: Prevent further spillage or leakage if it is safe to do so.[3] Do not let the
chemical enter drains.[3]

Cleanup:

o For solid spills, gently sweep the material into a suitable container for disposal.[5]
Alternatively, collect with a wet cloth.[5] Avoid creating dust.[3]

o Use spark-proof tools and explosion-proof equipment.[3]
Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Place all contaminated materials, including PPE, into a sealed container for proper
disposal.[3]

Perospirone Hydrochloride Spill Response Workflow
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(Evacuate & Secure Area)

(Don Appropriate PPE)

Contain Spill
(Prevent Spread)

Clean Up Spill Material

Decontaminate Spill Area

Package & Dispose of Waste

Spill Resolved

Click to download full resolution via product page

Caption: Step-by-step workflow for managing a chemical spill.

First-Aid Measures
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Immediate first-aid is crucial in the event of exposure.

Exposure Route

First-Aid Procedure

Inhalation

Move the victim into fresh air.[3][4][10] If
breathing is difficult, give oxygen.[3][4][10] If not
breathing, give artificial respiration and consult a
doctor immediately.[3][4][10]

Skin Contact

Take off contaminated clothing immediately.[3]
[10] Wash off with soap and plenty of water and
consult a doctor.[3][10]

Eye Contact

Rinse with pure water for at least 15 minutes

and consult a doctor.[3]

Ingestion

Rinse mouth with water.[3] Do not induce
vomiting.[3] Call a doctor or Poison Control

Center immediately.[3]

Disposal Plan

Proper disposal of Perospirone hydrochloride and associated waste is essential to prevent

environmental contamination and potential harm.

Waste Perospirone Hydrochloride:

e The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[3]

» Do not discharge to sewer systems or contaminate water, foodstuffs, or feed.[3]

Contaminated Materials:

o Adhered or collected material from spills should be promptly disposed of in accordance with

appropriate laws and regulations.[3]

o Place waste in suitable, closed, and labeled containers for disposal.[3]
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Contaminated Packaging:

» Containers can be triple-rinsed and offered for recycling or reconditioning.[3]

 Alternatively, the packaging can be punctured to make it unusable for other purposes and
then be disposed of in a sanitary landfill.[3]

o Combustible packaging materials may be disposed of by controlled incineration with flue gas
scrubbing.[3]

For unused or expired medicine in a non-laboratory setting, the best option is a drug take-back
program.[11] If a take-back program is not available, the medicine can be mixed with an
undesirable substance like coffee grounds or cat litter, placed in a sealed bag, and thrown in
the household trash.[11][12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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